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Compound of Interest

Compound Name:
S-Nitroso-N-acetyl-DL-

penicillamine

Cat. No.: B1146521 Get Quote

This guide provides essential safety and logistical information for the proper disposal of S-
Nitroso-N-acetyl-DL-penicillamine (SNAP), a widely used nitric oxide (NO) donor in research.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection.

Understanding the Hazards and Decomposition
Pathways
S-Nitroso-N-acetyl-DL-penicillamine (SNAP) is a light-sensitive and thermally unstable

compound. It is classified as a skin and eye irritant and may cause respiratory irritation.[1] The

primary hazard associated with SNAP is its decomposition, which leads to the release of nitric

oxide (NO), a toxic gas. The decomposition of SNAP is significantly accelerated by several

factors, including:

Light: Exposure to light, particularly in the UV spectrum (around 340 nm), causes photolytic

decomposition and the release of NO.[2]

Heat: Elevated temperatures increase the rate of thermal decomposition.

Copper Ions: Trace amounts of copper ions (Cu⁺) act as catalysts, significantly speeding up

the decomposition of SNAP into its disulfide derivative (N-Acetyl-D,L-penicillamine disulfide)

and nitric oxide.[3][4]
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Given these properties, the recommended disposal procedure involves controlled chemical

degradation to ensure the complete breakdown of SNAP before it enters the waste stream.

Personal Protective Equipment (PPE) and Safety
Precautions
Before handling SNAP for disposal, ensure the following PPE is worn:

Eye Protection: Safety glasses or goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat must be worn.

Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical

fume hood, to avoid inhalation of any dust or released nitric oxide.[5]

General Precautions:

Avoid generating dust.[5]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[6]

Keep the compound away from incompatible materials, such as strong oxidizing agents.[5]

Step-by-Step Disposal Protocol
This protocol details the chemical degradation of SNAP prior to disposal. This procedure

should be performed in a chemical fume hood.

Objective: To accelerate the decomposition of SNAP into less reactive compounds.

Materials:

Waste SNAP (solid or in solution)
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A suitable reaction vessel (e.g., beaker or flask) large enough to accommodate the waste

and reagents.

Stir bar and stir plate

Copper(II) sulfate (CuSO₄) solution (e.g., 0.1 M) or another source of copper ions.

A weak acid (e.g., 0.1 M HCl) (optional, to maintain an acidic pH which can facilitate the

reaction).

pH indicator strips.

Procedure:

Preparation: In a chemical fume hood, place the waste SNAP into the reaction vessel. If the

SNAP is in a solid form, dissolve it in a suitable solvent like water or a buffer solution (e.g.,

phosphate-buffered saline, PBS).

Acidification (Optional but Recommended): Adjust the pH of the solution to be slightly acidic

(pH 5-6) using a weak acid. This can help facilitate the decomposition reaction.

Initiation of Decomposition: Add a small amount of copper(II) sulfate solution to the SNAP

solution. The presence of Cu²⁺ ions, which can be reduced in situ to the catalytic Cu⁺ ions,

will initiate the rapid decomposition of SNAP.[3][4] A color change (often a fading of the

characteristic red or pink color of SNAP solutions) and potential gas evolution (NO) are

indicators of the reaction.

Stirring and Reaction Time: Stir the solution at room temperature. Allow the reaction to

proceed for several hours (e.g., overnight) to ensure complete decomposition. The

disappearance of the characteristic UV-Vis absorbance peak of SNAP at approximately 340

nm can be used to monitor the completion of the decomposition if analytical equipment is

available.[3]

Neutralization: Once decomposition is complete, neutralize the solution with a suitable base

(e.g., sodium bicarbonate) to a pH between 6 and 8.
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Final Disposal: The resulting solution, now containing the disulfide of N-acetyl-penicillamine

and copper salts, should be disposed of as hazardous chemical waste according to your

institution's and local regulations. Collect the treated waste in a properly labeled hazardous

waste container.

Spill Management
In the event of a spill, follow these procedures:

Minor Spills (Solid):

Avoid breathing dust.[5]

Wear appropriate PPE.

Gently dampen the spilled material with water to prevent it from becoming airborne.[5]

Carefully sweep or vacuum the material into a suitable container for disposal. Ensure the

vacuum cleaner is equipped with a HEPA filter.[5]

Major Spills:

Evacuate the area and alert emergency responders.[5]

Prevent the spillage from entering drains or waterways.[5][6]

Contain the spill using absorbent materials (e.g., clay, soil, or commercial absorbents).[6]

Collect the absorbed material into a labeled container for hazardous waste disposal.

Summary of Chemical Data and Hazards
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Property Data Reference

Chemical Name
S-Nitroso-N-acetyl-DL-

penicillamine
[1]

Synonyms SNAP [1]

CAS Number 67776-06-1 [1]

Appearance
Typically a reddish or pinkish

solid

Hazards

Causes skin irritation (H315),

serious eye irritation (H319),

may cause respiratory irritation

(H335).

[1]

Decomposition Triggers Light, heat, copper ions. [2][4]

Primary Decomposition

Products

N-Acetyl-D,L-penicillamine

disulfide, Nitric Oxide (NO).
[2]

Visual Workflow for SNAP Disposal
The following diagram illustrates the logical steps for the safe handling and disposal of S-
Nitroso-N-acetyl-DL-penicillamine.
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Caption: Workflow for the safe disposal of S-Nitroso-N-acetyl-DL-penicillamine (SNAP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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